Cas no 56247-19-9 (3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI))

• Product Name: 3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI)
• CAS No: 56247-19-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 385661
• PubChem ID: 318769
• Update Time: 2025-04-19

3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI)
• 4a-methyl-4-methylidene-1,5,6,7,8,8a-hexahydroisochromen-3-one
• AC1L7YSI
• NSC258263
• NSC-258263
• 56247-19-9
• DTXSID10312560

• Inchi： 1S/C11H16O2/c1-8-10(12)13-7-9-5-3-4-6-11(8,9)2/h9H,1,3-7H2,2H3
• InChI Key： QXHAUVPEFZXOAC-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2(C)CCCCC2C1)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 301.9°Cat760mmHg
• Flash Point: 123°C
• Refractive Index: 1.494
• PSA: 26.3
• LogP: 2.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans